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Compound of Interest

Compound Name: Alarin (human)

Cat. No.: B3030459 Get Quote

For researchers, scientists, and drug development professionals, understanding the

physiological roles of novel peptides is paramount for identifying new therapeutic targets.

Alarin, a member of the galanin peptide family, has emerged as a significant neuromediator in

various biological processes. This guide provides a comprehensive overview of the known

functions of Alarin, drawing from key experimental data. It is important to note that to date, a

specific Alarin knockout mouse model has not been described in the scientific literature.

Therefore, the data presented herein are derived from in vivo and in vitro studies involving the

administration of Alarin.

Alarin is a 25-amino acid neuropeptide that results from the alternative splicing of the galanin-

like peptide (GALP) gene.[1] It is expressed in the central nervous system and various

peripheral tissues in both humans and rodents.[1][2] Research indicates that Alarin plays a role

in a variety of physiological functions, including the regulation of feeding behavior, energy

balance, glucose homeostasis, and reproduction.[1][3] Additionally, it has been observed to

have vasoactive, anti-inflammatory, and anti-edema properties.

Metabolic and Reproductive Phenotypes Following
Alarin Administration
While a knockout model is unavailable, studies involving the central administration of Alarin in

rodents have provided valuable insights into its potential physiological roles. These

experiments have consistently demonstrated Alarin's influence on metabolism and reproductive

hormone secretion.
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Table 1: Effects of Intracerebroventricular (i.c.v.) Alarin Administration on Metabolic and

Reproductive Parameters in Male Rodents

Parameter Species Dosage
Observatio
n

Percentage
Change (vs.
Vehicle)

Reference

Food Intake Rat 30 nmol

Significant

acute

increase

~500%

Food Intake Rat 1.0 nmol
Significant

increase
Not specified

Food Intake Mouse 1.0 nmol

Significant

increase (30-

120 min post-

injection)

Not specified

Body Weight Rat 1.0 nmol
Significant

increase
Not specified

Body Weight Mouse 1.0 nmol

Significant

increase

(after 24h)

Not specified

Luteinizing

Hormone

(LH)

Rat 30 nmol

Significant

increase in

plasma levels

~170%

Luteinizing

Hormone

(LH)

Castrated Rat 1.0 nmol

Significant

increase in

plasma levels

Not specified

Luteinizing

Hormone

(LH)

Mouse 1.0 nmol

Significant

increase in

plasma levels

Not specified
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The following are detailed methodologies for key experiments cited in the literature on Alarin

function.

Intracerebroventricular (i.c.v.) Cannulation and Injection
Objective: To deliver Alarin directly into the central nervous system of rodents to study its

effects on feeding, hormone secretion, and other behaviors.

Procedure:

Animals (e.g., male Wistar rats or male mice) are anesthetized using an appropriate

anesthetic agent.

A guide cannula is stereotaxically implanted into the third cerebral ventricle.

Animals are allowed a recovery period of at least one week post-surgery.

For the experiment, Alarin, dissolved in a sterile vehicle (e.g., saline), is injected through

the cannula at the specified dose. Control animals receive an injection of the vehicle

alone.

Behavioral and physiological parameters are monitored at specified time points post-

injection.

Measurement of Food Intake and Body Weight
Objective: To quantify the effect of centrally administered Alarin on feeding behavior and

body weight.

Procedure:

Following i.c.v. injection of Alarin or vehicle, animals are returned to their home cages with

pre-weighed food and water available ad libitum.

Cumulative food intake is measured by weighing the remaining food at various time points

(e.g., 30, 60, 120, 180, 240 minutes and 24 hours).

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body weight is measured at baseline and at specified time points post-injection (e.g., 24

hours).

Hormone Assays
Objective: To measure the levels of reproductive hormones, such as Luteinizing Hormone

(LH), in response to Alarin administration.

Procedure:

At designated times following i.c.v. injection, blood samples are collected from the animals.

Plasma is separated by centrifugation.

Plasma LH concentrations are determined using a specific radioimmunoassay (RIA) or

enzyme-linked immunosorbent assay (ELISA) kit.

In Vitro Hypothalamic Explant Studies
Objective: To investigate the direct effect of Alarin on the release of neuropeptides from

hypothalamic tissue.

Procedure:

Hypothalami are dissected from male rats.

The tissue is incubated in artificial cerebrospinal fluid (aCSF).

The explants are exposed to different concentrations of Alarin (e.g., 100 nM).

The incubation medium is collected to measure the release of neuropeptides such as

Gonadotropin-Releasing Hormone (GnRH) and Neuropeptide Y (NPY) by RIA or ELISA.

Signaling Pathways and Visualizations
While the specific receptor for Alarin remains unidentified, it is known that its actions are not

mediated by the known galanin receptors (GALR1, GALR2, and GALR3). Some evidence

suggests the involvement of the Akt signaling pathway in Alarin's effects on glucose

metabolism.
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Caption: Putative Alarin signaling pathway involved in metabolic regulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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